6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one
Description
6-(2,4-Dimethyl-1,3-thiazol-5-yl)-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazin-3-one core substituted with a 2,4-dimethylthiazole moiety and a piperidine-methyl-cyclopentapyrimidine side chain. The thiazole ring is a sulfur-containing heterocycle known for its role in modulating pharmacokinetic properties and enhancing binding affinity in medicinal chemistry . The pyridazinone scaffold is associated with diverse biological activities, including kinase inhibition and cardiovascular effects, while the piperidine and cyclopentapyrimidine groups contribute to conformational flexibility and target engagement .
Properties
IUPAC Name |
6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-[[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyridazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N6OS/c1-14-22(31-16(3)24-14)20-7-8-21(30)29(27-20)13-17-9-11-28(12-10-17)23-18-5-4-6-19(18)25-15(2)26-23/h7-8,17H,4-6,9-13H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYORBQYBVVBDU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CC3CCN(CC3)C4=NC(=NC5=C4CCC5)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N6OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Similarity and Chemoinformatics Analysis
Structural analogs of the target compound are identified through chemoinformatics methods, including binary fingerprint-based similarity coefficients. The Tanimoto coefficient, a widely used metric, quantifies overlap in functional groups and substructures between molecules . For example:
- Compound 53g (8-(4-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperidin-1-yl)ethyl)-1H-pyrazol-1-yl)pyrido[3,4-d]pyrimidin-4(3H)-one) shares a piperidine-pyrimidine substructure with the target compound but replaces the thiazole with a benzodioxole group. This modification alters lipophilicity (LogP) and hydrogen-bonding capacity .
- 4-(Benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one features a benzothiazole instead of dimethylthiazole, reducing steric hindrance but maintaining sulfur-mediated interactions .
A hierarchical clustering approach, as applied in drugCIPHER-CS, can group compounds by target profile similarity, linking structural features to shared biological activities . For instance, cyclopentapyrimidine-containing analogs may cluster with kinase inhibitors due to their ATP-binding pocket compatibility.
Physicochemical and Pharmacokinetic Properties
Key physicochemical parameters (e.g., molecular weight, LogP, polar surface area) influence bioavailability and target engagement. A comparative analysis is summarized below:
The target compound’s higher molecular weight and moderate LogP suggest balanced solubility and membrane permeability.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
